Cas no 17463-34-2 (Octanoic acid, compd.with 1-octanamine (1:1))
17463-34-2 structure
Product Name:Octanoic acid, compd.with 1-octanamine (1:1)
CAS No:17463-34-2
MF:C16H35NO2
MW:273.454605340958
CID:122360
PubChem ID:161224
Update Time:2025-04-18
Octanoic acid, compd.with 1-octanamine (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, compd.with 1-octanamine (1:1)
- octan-1-amine,octanoic acid
- AC1L4P0Y
- AC1Q5W56
- AR-1K8981
- Caprylamine caprylate
- CTK4D5047
- EINECS 241-477-7
- Octanoic acid·octylamine
- Octanoic acid, compd. with 1-octanamine
- Octansure, Verbindung mit Octylamin (1:1)
- octanoic acid, compound with octylamine (1:1)
- NS00085743
- 17463-34-2
- octan-1-amine;octanoic acid
- SCHEMBL164328
- DTXSID9066201
-
- Inchi: 1S/C8H19N.C8H16O2/c1-2-3-4-5-6-7-8-9;1-2-3-4-5-6-7-8(9)10/h2-9H2,1H3;2-7H2,1H3,(H,9,10)
- InChI Key: LQNPIBHEOATAEO-UHFFFAOYSA-N
- SMILES: OC(CCCCCCC)=O.NCCCCCCCC
Computed Properties
- Exact Mass: 273.26695
- Monoisotopic Mass: 273.266779359g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 12
- Complexity: 133
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.32
Octanoic acid, compd.with 1-octanamine (1:1) Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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